Cas no 925-54-2 (2-Methylhexanal)

• Product Name: 2-Methylhexanal
• CAS No: 925-54-2
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD01940633
• CID: 807256
• PubChem ID: 102515
• Update Time: 2025-10-19

2-Methylhexanal Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-methyl-
• 2-methylhexanal
• 2-methyl-hexanal
• 2-methylhexaneoxide
• EINECS 213-118-4
• Hexanal,2-methyl
• iso-heptanal
• methylhexanal
• 2-Methylhexanal

• MDL： MFCD01940633
• Inchi： 1S/C7H14O/c1-3-4-5-7(2)6-8/h6-7H,3-5H2,1-2H3
• InChI Key： BHVGMUDWABJNRC-UHFFFAOYSA-N
• SMILES： CCCCC(C=O)C

Computed Properties

• Exact Mass: 114.10400

Experimental Properties

• Density: 0.8225 (estimate)
• Melting Point: -43.35°C (estimate)
• Boiling Point: 143.73°C (estimate)
• Refractive Index: 1.4121 (estimate)
• PSA: 17.07000
• LogP: 2.01160

2-Methylhexanal Security Information

• Safety Instruction： S23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Methylhexanal

Chemical Profile of 2-Methylhexanal (CAS No. 925-54-2)

2-Methylhexanal, with the chemical formula C₇H₁₄O, is an organic compound belonging to the aldehyde family. This colorless liquid is characterized by a distinct fruity odor, making it a compound of significant interest in both industrial and research settings. Its CAS number, 925-54-2, uniquely identifies it within the chemical registry, ensuring precise classification and communication in scientific literature and commercial applications.

The synthesis of 2-Methylhexanal typically involves the oxidation of 2-methylhexane or through more specialized organic reactions such as the Grignard reaction followed by hydrolysis. The compound’s structural uniqueness, featuring a branched alkyl chain with an aldehyde functional group at the second carbon position, imparts distinct chemical properties that make it valuable in various synthetic pathways.

In recent years, 2-Methylhexanal has garnered attention in the field of chemosensation and olfaction research. Studies have highlighted its role as a key intermediate in the production of synthetic fragrances, where its fruity aroma contributes to the formulation of pleasant and marketable scents. The compound’s ability to interact with olfactory receptors has been explored in detail, providing insights into how such molecules modulate sensory perception.

Moreover, advancements in biochemical research have demonstrated the potential applications of 2-Methylhexanal in understanding metabolic pathways and enzyme mechanisms. Researchers have observed that this aldehyde can serve as a substrate for certain enzymes involved in fatty acid biosynthesis, offering a new perspective on how metabolic intermediates influence cellular processes. Such findings are particularly relevant in the context of developing therapeutic strategies for metabolic disorders.

The industrial significance of CAS No. 925-54-2 cannot be overstated. Beyond its use in fragrance production, this compound finds utility in the synthesis of polymers and as a precursor in pharmaceutical manufacturing. Its reactivity allows for further functionalization, enabling chemists to design more complex molecules with tailored properties. For instance, derivatives of 2-Methylhexanal have been investigated for their antimicrobial properties, showcasing the compound’s versatility beyond traditional applications.

Recent breakthroughs in green chemistry have also focused on optimizing the production of 2-Methylhexanal using sustainable methods. Researchers are exploring biocatalytic routes that minimize waste and energy consumption, aligning with global efforts to promote environmentally friendly chemical processes. Such innovations not only enhance efficiency but also reduce the ecological footprint associated with industrial-scale synthesis.

The pharmacological potential of 2-Methylhexanal has been an area of active investigation. Preclinical studies suggest that this compound may exhibit neuroprotective effects, making it a candidate for further exploration in neurodegenerative disease research. The ability of aldehydes to modulate neural signaling pathways has been well-documented, and 2-Methylhexanal’s unique structure positions it as a promising molecule for drug discovery initiatives.

In conclusion, 2-Methylhexanal (CAS No. 925-54-2) represents a multifaceted compound with broad applications across multiple scientific disciplines. From its role in sensory perception to its potential in pharmaceuticals and sustainable chemistry, this molecule continues to be a subject of intense research and development. As our understanding of its properties deepens, so too do the possibilities for innovation and advancement in related fields.